Calcium-40

• IUPAC Name: calcium-40
• InChI: InChI=1S/Ca/i1+0
• InChI Key: OYPRJOBELJOOCE-IGMARMGPSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [40Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID50161493
• Molecular Weight: 39.9625908 g/mol
• CAS No.: 14092-94-5

Description

Calcium-40 is a stable, non-radioactive isotope of calcium, characterized by its high natural abundance and pivotal role as a fundamental tracer in scientific research. Its primary research value lies in its application in isotopic labeling studies to elucidate calcium pathways, bioavailability, and homeostasis in biological systems, including bone metabolism and neuronal signaling. In geochemistry and environmental science, variations in the this compound/Calcium-44 ratio are critical markers for dating marine sediments, understanding paleoclimatology, and tracing biogeochemical cycles. The mechanism of action for this compound is identical to that of natural calcium, allowing it to participate in physiological and chemical processes without altering the system's inherent kinetics; it integrates seamlessly into bone mineral (hydroxyapatite), acts as a key intracellular messenger, and facilitates enzymatic co-factor functions. Researchers utilize this isotope with techniques such as Isotope Ratio Mass Spectrometry (IRMS) and Thermal Ionization Mass Spectrometry (TIMS) to obtain highly precise measurements. This high-purity material is essential for developing and calibrating analytical methods and for conducting definitive, quantitative metabolic and geological tracing experiments.

Preparation Methods

Solid-Liquid Extraction (SLE) with Crown Ethers

Recent studies have adapted crown ethers for calcium isotope separation. Dicyclohexano-18-crown-6 (DC18C6) exhibits selective binding to calcium ions, with slight preferential interaction for lighter isotopes due to vibrational mass differences. In a typical SLE process:

• A calcium nitrate solution is mixed with DC18C6 in an organic solvent (e.g., nitrobenzene).

• The crown ether selectively complexes lighter isotopes (e.g., ⁴⁰Ca), which partition into the organic phase.

• Phase separation via low-vacuum filtration yields ⁴⁰Ca-enriched fractions.

Experiments demonstrate a separation factor (α) of 1.005–1.01 for ⁴⁰Ca/⁴⁸Ca, enabling incremental enrichment through multi-stage processes.

Liquid Centrifugation

Liquid centrifugation exploits mass-dependent sedimentation velocities in a high-speed centrifuge (∼60,000 RPM). Heavier isotopes (e.g., ⁴⁸Ca) sediment faster, enriching ⁴⁰Ca in the supernatant. Key parameters include:

• Temperature : 40°C optimal for reducing viscosity and enhancing separation.

• Solution Chemistry : Calcium chloride or nitrate solutions at 0.1–1.0 M concentrations.

• Separation Factor : α = 1.2–1.4 for ⁴⁰Ca/⁴⁸Ca after 24 hours of centrifugation.

This method is scalable and avoids volatile chemicals, making it suitable for industrial applications.

Thermal Ionization Mass Spectrometry (TIMS)

TIMS is a high-precision method for isolating ⁴⁰Ca from microgram-sized samples. Calcium is loaded onto a filament, ionized thermally, and accelerated through a magnetic field that separates isotopes by mass-to-charge ratio. While primarily analytical, preparative TIMS can collect purified ⁴⁰Ca beams for specialized research.

Analytical Verification of this compound Purity

Cool Plasma Inductively Coupled Plasma–Tandem Mass Spectrometry (ICP–MS/MS)

Conventional ICP-MS faces interference from argon (⁴⁰Ar⁺ overlapping ⁴⁰Ca⁺). Cool plasma conditions (lower plasma temperature) reduce argon ionization, while reaction with ozone (O₃) in the collision cell converts Ca⁺ to CaO₃⁺, circumventing ⁴⁰Ar interference. This method achieves precision of ±0.05‰ for δ⁴⁴/⁴⁰Ca measurements.

Atomic Absorption Spectroscopy (AAS)

AAS quantifies total calcium concentration post-separation, ensuring no elemental loss during enrichment. Combined with isotopic analyses, it validates both yield and isotopic purity.

Challenges in this compound Preparation

• High Natural Abundance : The ubiquity of ⁴⁰Ca reduces demand for enrichment, limiting industrial-scale methods.

• Small Isotopic Effects : Mass differences between calcium isotopes are minimal, necessitating high-efficiency separation systems.

• Cost : Techniques like liquid centrifugation require significant energy input, impacting scalability.

Applications of High-Purity this compound

• Nuclear Physics : Target material for synthesizing superheavy elements.

• Geochronology : Reference isotope for potassium-calcium dating.

• Medical Research : Tracer studies in bone metabolism, leveraging non-radioactive safety.

Scientific Research Applications

Nuclear Physics

Calcium-40 is classified as a "doubly magic" nucleus due to its 20 protons and 20 neutrons, leading to exceptional stability. Recent research has focused on understanding the transition strengths between different nuclear configurations in $^{40}\text{Ca}$. A study conducted by researchers from Osaka University and the Australian National University revealed that quantum interference significantly affects the transition from a superdeformed state to a spherical ground state, which has implications for nuclear structure theories and the formation of elements in supernovae .

Table 1: Key Properties of this compound

Property	Value
Protons	20
Neutrons	20
Nuclear Spin	0
Magic Number	Yes (Doubly Magic)

Geological Applications

Calcium isotopes, particularly $^{40}\text{Ca}$, are valuable in paleoenvironmental studies. The isotopic ratio $\delta^{44/40}\text{Ca}$ serves as an indicator of past environmental conditions, particularly in carbonate mineral formation. This isotopic analysis can provide insights into historical climate changes and biogeochemical cycles .

Case Study: Paleoenvironmental Reconstruction

A study examining sediment cores from a lake used $^{40}\text{Ca}$ isotopic ratios to reconstruct past environmental conditions over thousands of years. The findings indicated significant shifts in carbonate precipitation linked to climatic events, highlighting the isotope's utility in environmental monitoring.

Medical Applications

While $^{47}\text{Ca}$ is more commonly discussed in medical contexts due to its radioactive properties, stable isotopes like $^{40}\text{Ca}$ play a crucial role in understanding calcium metabolism in humans. Research indicates that dietary calcium absorption can be influenced by various factors, including the presence of other minerals and dietary composition .

Table 2: Dietary Calcium Absorption Influences

Factor	Effect on Absorption
Dietary Composition	Modifies absorption
Presence of Phosphates	Can enhance absorption
Age	Varies with age

Biomineralization Studies

Recent studies have shown that $^{40}\text{Ca}$ participates in biomineralization processes, particularly in crustaceans where it coexists with phosphate minerals. This dual mineralization strategy enhances the mechanical properties of skeletal elements, providing insights into evolutionary adaptations among marine organisms .

Case Study: Crustacean Mandibles

Research demonstrated that certain crustaceans utilize both calcium carbonate and calcium phosphate for mandible reinforcement, showcasing a sophisticated biomineralization strategy that allows for functional diversity in skeletal structures.

Environmental Monitoring

Calcium isotopes are increasingly used in environmental studies to assess soil health and nutrient cycling. The ratio of $^{40}\text{Ca}$ can indicate levels of soil degradation or nutrient deficiency, making it a useful tool for agronomists and ecologists alike.

Mechanism of Action

Calcium-40 exerts its effects primarily through its role as a calcium ion (Ca²⁺). In biological systems, calcium ions are crucial for various cellular processes, including signal transduction, muscle contraction, and neurotransmitter release. Calcium ions interact with specific proteins and receptors, triggering a cascade of biochemical events that lead to physiological responses .

Comparison with Similar Compounds

Comparison with Other Calcium Isotopes

Calcium-40 differs from other calcium isotopes in neutron count, stability, and applications:

Table 1: Key Properties of Calcium Isotopes

Isotope	Neutrons ($N$)	Natural Abundance (%)	Stability	Notable Applications
$^{40}\text{Ca}$	20	96.941	Stable	Nuclear structure studies, radiometric dating
$^{43}\text{Ca}$	23	0.135	Stable	Medical imaging (e.g., scandium-44 production via $^{40}\text{Ca}(p,\gamma)^{41}\text{Sc}$ reactions)
$^{44}\text{Ca}$	24	2.086	Stable	Neutron cross-section studies
$^{48}\text{Ca}$	28	0.187	Radioactive ($\sim 4 \times 10^{19}$ years)	Double-beta decay research

• Nuclear Spin Effects : Experiments with $^{40}\text{CaCl}2$ and $^{43}\text{CaCl}2$ in mice showed identical reductions in sevoflurane-induced loss of righting reflex (LORR ED50), refuting isotope-dependent biological effects .
• Medical Relevance : $^{40}\text{Ca}$ is used to produce scandium-44 ($^{44}\text{Sc}$), a positron-emitting isotope for PET imaging, via proton irradiation .

Comparison with Tetrahedral Nuclei: Oxygen-16

This compound shares structural similarities with $^{16}\text{O}$ in excited states, exhibiting rotational and vibrational bands characteristic of tetrahedral symmetry .

Table 2: Tetrahedral Nuclear Properties

Property	$^{40}\text{Ca}$	$^{16}\text{O}$
Ground State Spin/Parity	$0^+$	$0^+$
Excited States	Up to 22 MeV, assigned to rovibrational bands (e.g., E2-band at 5.21 MeV)	Rotational bands at 6.05 MeV ($3^-$) and 9.84 MeV ($2^+$)
Skyrme Model Predictions	Truncated tetrahedron structure for $B=40$ Skyrmion	Rigid-body quantization matches $^{16}\text{O}$ spectrum

Chemical Compound Comparisons

This compound Carbonate ($^{40}\text{CaCO}_3$)

Enriched $^{40}\text{CaCO}3$ is used in precision experiments. Key properties vs. natural CaCO$3$:

Table 3: $^{40}\text{CaCO}3$ vs. Natural CaCO$3$

Property	$^{40}\text{CaCO}_3$	Natural CaCO$_3$
Molecular Weight	99.963 g/mol	100.09 g/mol
Isotopic Purity	>98% $^{40}\text{Ca}$	96.941% $^{40}\text{Ca}$
Applications	Laser cooling, isotopic tracing	Industrial (e.g., construction, pharmaceuticals)

Chloride Salts

Laser Cooling

This compound ions require magnetic gradients of 0.12 T/m for S${1/2}$→P${1/2}$ transitions (397 nm), compared to 0.08 T/m for Ytterbium-172 (369 nm) .

Radiometric Dating

While $^{40}\text{K}$ decays to $^{40}\text{Ca}$ and $^{40}\text{Ar}$, the ubiquity of nonradiogenic $^{40}\text{Ca}$ makes $^{40}\text{K}/^{40}\text{Ar}$ dating more reliable than $^{40}\text{K}/^{40}\text{Ca}$ .

Biological Activity

Calcium-40 ($^{40}\text{Ca}$) is the most abundant stable isotope of calcium, constituting about 97% of naturally occurring calcium. Understanding its biological activity is crucial, especially given its roles in various physiological processes and potential applications in medical and environmental sciences. This article explores the biological activity of $^{40}\text{Ca}$, supported by data tables, case studies, and detailed research findings.

Overview of this compound

Calcium is an essential element in biological systems, primarily involved in cellular signaling, muscle contraction, neurotransmission, and bone mineralization. The isotope $^{40}\text{Ca}$ is particularly significant due to its stability and prevalence in biological tissues.

Key Properties of this compound

Property	Value
Atomic Number	20
Atomic Mass	39.962590850(22) u
Natural Abundance	~97%
Stability	Stable

Biological Functions

Cell Signaling: Calcium ions play a pivotal role in intracellular signaling pathways. They act as secondary messengers in various cellular processes, including muscle contraction and neurotransmitter release. The dynamics of calcium transients, particularly during cellular events such as cleavage furrow formation in embryonic development, have been extensively studied. For instance, research indicates that calcium transients are critical for regulating actomyosin dynamics during cytokinesis in Xenopus laevis embryos .

Bone Health: Calcium is a fundamental component of bone tissue. The isotope $^{40}\text{Ca}$ is involved in the mineralization process of bones, where it contributes to the formation of hydroxyapatite crystals. Studies have shown that variations in calcium isotope ratios can serve as biomarkers for bone health and diseases such as osteoporosis .

Case Studies

• Calcium Isotope Ratios in Chronic Kidney Disease:
  A study analyzed the calcium isotope composition ($\delta^{44/42}\text{Ca}$) in the blood serum of adults with chronic kidney disease. The findings suggested that changes in calcium isotopes could be indicative of vascular calcification risk, highlighting the potential for using $^{40}\text{Ca}$ isotopes as diagnostic tools .
• Impact on Muscle Protein Metabolism:
  Research involving total parenteral nutrition (TPN) demonstrated that calcium supplementation influenced muscle protein metabolism positively. Patients receiving glutamine-supplemented TPN showed improved serum albumin levels and reduced complications compared to those on standard TPN .

Research Findings

Recent studies have focused on the nuclear properties of $^{40}\text{Ca}$, revealing its unique characteristics as a "doubly magic" nucleus due to its stable configuration of protons and neutrons . This stability may contribute to its widespread presence and biological significance.

Calcium Detection Methods

Various methods have been developed to analyze calcium activity:

• Fluorescent Indicators: Techniques using fluorescent calcium indicators like Fura-2 have been employed to visualize calcium fluxes in living cells.
• Mass Spectrometry: Advanced techniques such as Thermal-Ionization Mass Spectrometry (TIMS) provide precise measurements of calcium isotopes, aiding in understanding their biological roles .

Q & A

Q. Validation Protocol :

Calculate ground-state properties using chiral effective field theory.

Compare results with photon-scattering data and electron form factors.

Iterate model parameters (e.g., three-nucleon forces) to minimize discrepancies .

Advanced: What spectroscopic methods characterize this compound's electronic and nuclear states?

Answer:

• Electron Spin Resonance (ESR) : Used to study gamma-irradiated calcite crystals containing trapped 40Ca ions, revealing hyperfine splitting patterns .
• Laser Spectroscopy : Precision measurements of 40Ca⁺ optical transitions (e.g., 4s²S₁/₂ → 4p²P₃/₂) enable atomic clock development and tests of quantum electrodynamics .

Data Interpretation : High-resolution spectra require relativistic coupled-cluster calculations to account for electron correlations and finite nuclear size effects .

Advanced: How does the theoretical prediction of 40Ca's radioactivity contrast with empirical observations?

Answer:
Theoretical models (e.g., shell-model Monte Carlo) predict 40Ca undergoes double beta decay (ββ2ν) with a half-life of ~10²¹ years due to slight neutron excess and pairing interactions . However, empirical detection is hindered by:

• Low Decay Energy (Q-value < 0.5 MeV).
• Background Noise from cosmic rays and natural radioactivity.

Experimental Design : Proposals include using ultrapure CaWO₄ crystals in underground laboratories (e.g., Gran Sasso) with cryogenic bolometers to achieve sub-keV energy thresholds .